Nitrapyrin

Specification

• Description: Nitrapyrin is a nitrification inhibitor, which can also undergo hydrolysis to form 6-chloropicolinic acid, that can inhibit methane oxidation by M. trichosporium OB3b.; Nitrapyrin appears as colorless crystals or off-white crystalline solid. (NTP, 1992); Nitrapyrin is a chloropyridine that is 2-chloropyridine which is substituted by a trichloromethyl group at position 6. It is a nitrification inhibitor that is co-applied with nitrogen fertilizer in agroecosystems. It has a role as a nitrification inhibitor, an antibacterial agent and an agrochemical.
• CAS No.: 1929-82-4
• Molecular Formula: C6H3Cl4N
• Molecular Weight: 230.9 g/mol
• IUPAC Name: 2-chloro-6-(trichloromethyl)pyridine
• Standard InChI: InChI=1S/C6H3Cl4N/c7-5-3-1-2-4(11-5)6(8,9)10/h1-3H
• Standard InChI Key: DCUJJWWUNKIJPH-UHFFFAOYSA-N
• SMILES: C1=CC(=NC(=C1)Cl)C(Cl)(Cl)Cl
• Canonical SMILES: C1=CC(=NC(=C1)Cl)C(Cl)(Cl)Cl
• Boiling Point: 277 to 280 °F at 11 mm Hg (NTP, 1992); at 1.5kPa: 136 °C; 277 to 280°F at 11 mmHg
• Flash Point: 100 °C c.c.
• Melting Point: 144.5 to 145.2 °F (NTP, 1992); 63.0 °C; 63 °C; 145°F